Cas no 893441-86-6 (Tert-butyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-1-carboxylate)

• Product Name: Tert-butyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-1-carboxylate
• CAS No: 893441-86-6
• MF: C₁₉H₂₆BNO₄
• MW: 343.225045681
• MDL: MFCD14155783
• CID: 2083671
• PubChem ID: 60204498
• Update Time: 2025-11-01

Tert-butyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Boc-indole-4-boronic Acid Pinacol Ester
• tert-Butyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-1-carboxylate
• 1,1-dimethylethyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-1-carboxylate
• FUXWYWGKVFEKQX-UHFFFAOYSA-N
• EOS162
• BCP09204
• 5098AJ
• tert-butyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indole-1-carboxylate
• SY028596
• AK209823
• 1-tert-Butoxycarbonyl-indole-4-boronic acid pinacol ester
• tert-butyl 4-(4,4,5,5-tetra-methyl-1,3,2-dioxaborolan-2-yl)-1H-indole-1-carb
• 1,1-Dimethylethyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-1-carboxylate (ACI)
• 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-1-carboxylic acid tert-butyl ester
• MFCD14155783
• E10234
• tert-butyl 4-(4,4,5,5-tetra-methyl-1,3,2-dioxaborolan-2-yl)-1H-indole-1-carboxylate
• Tert-butyl4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-1-carboxylate
• DB-309350
• DS-10197
• CS-0040990
• 893441-86-6
• SCHEMBL715654
• AKOS027257056
• Tert-butyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-1-carboxylate

• MDL： MFCD14155783
• Inchi： 1S/C19H26BNO4/c1-17(2,3)23-16(22)21-12-11-13-14(9-8-10-15(13)21)20-24-18(4,5)19(6,7)25-20/h8-12H,1-7H3
• InChI Key： FUXWYWGKVFEKQX-UHFFFAOYSA-N
• SMILES： O=C(N1C2C(=C(B3OC(C)(C)C(C)(C)O3)C=CC=2)C=C1)OC(C)(C)C

Computed Properties

• Exact Mass: 343.19500
• Monoisotopic Mass: 343.1954885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7

Experimental Properties

• Boiling Point: 454.6±37.0°C at 760 mmHg
• PSA: 49.69000
• LogP: 3.72370

Tert-butyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-1-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Additional information on Tert-butyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-1-carboxylate

Tert-butyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-1-carboxylate: A Comprehensive Overview

The compound with CAS No 893441-86-6, known as Tert-butyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-1-carboxylate, is a highly specialized organic compound that has garnered significant attention in the field of organic synthesis and materials science. This compound is characterized by its unique structure, which combines a tert-butyl group, a dioxaborolane moiety, and an indole ring. The combination of these structural elements makes it a versatile building block for various chemical transformations.

Recent studies have highlighted the potential of this compound in the development of advanced materials and pharmaceuticals. Its dioxaborolane moiety is particularly valuable due to its ability to participate in boron-based reactions, such as the Suzuki-Miyaura coupling reaction. This reactivity has made it a key intermediate in the synthesis of complex organic molecules with applications in drug discovery and material engineering.

The indole ring in the molecule is another critical feature that contributes to its versatility. Indole derivatives are well-known for their biological activity and are widely used in the development of pharmaceutical agents. The presence of the indole ring in this compound allows for further functionalization to create bioactive compounds with potential therapeutic applications.

From a synthetic perspective, the preparation of Tert-butyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-1-carboxylate involves a series of carefully designed reactions to ensure high purity and yield. The use of advanced catalytic systems and precise reaction conditions has enabled researchers to optimize the synthesis process, making it more efficient and scalable.

In terms of applications, this compound has shown promise in the development of advanced materials with tailored properties. Its ability to undergo various cross-coupling reactions makes it an ideal candidate for constructing complex molecular architectures. For instance, researchers have utilized this compound as a precursor for synthesizing novel polymers with enhanced mechanical and electronic properties.

Moreover, recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. These studies have revealed that the tert-butyl group plays a crucial role in stabilizing the molecule during reactions by providing steric protection to sensitive functional groups.

In conclusion, Tert-butyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-1-carboxylate (CAS No 893441-86-6) is a multifaceted compound with significant potential in various fields of chemistry and materials science. Its unique structure and reactivity make it an invaluable tool for researchers aiming to develop innovative solutions in drug discovery and material engineering.